Cas no 5728-46-1 (4-(4-Cyanophenyl)benzoic acid)

4-(4-Cyanophenyl)benzoic acid structure
4-(4-Cyanophenyl)benzoic acid structure
Product Name:4-(4-Cyanophenyl)benzoic acid
CAS No:5728-46-1
MF:C14H9NO2
MW:223.226763486862
MDL:MFCD00438676
CID:366520
Update Time:2025-04-19

4-(4-Cyanophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4'-Cyano-[1,1'-biphenyl]-4-carboxylic acid
    • [1,1'-Biphenyl]-4-carboxylicacid, 4'-cyano-
    • 4-(4-cyanophenyl)benzoic acid
    • 4'-Cyano[1,1'-biphenyl]-4-carboxylic acid
    • 4'-CYANO-BIPHENYL-4-CARBOXYLIC ACID
    • 4'-cyano-4-biphenylcarboxylic acid
    • cyanobiphenylcarboxylicacid
    • 4-(4-Cyanophenyl)benzoic acid
    • MDL: MFCD00438676
    • Inchi: 1S/C14H9NO2/c15-9-10-1-3-11(4-2-10)12-5-7-13(8-6-12)14(16)17/h1-8H,(H,16,17)
    • InChI Key: KBNUZLPQQMVGPR-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1)C1C=CC(C#N)=CC=1)=O

Computed Properties

  • Exact Mass: 223.06300
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2

Experimental Properties

  • Melting Point: 263-266°C
  • PSA: 61.09000
  • LogP: 2.92348

4-(4-Cyanophenyl)benzoic acid Security Information

  • HazardClass:IRRITANT

4-(4-Cyanophenyl)benzoic acid Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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4-(4-Cyanophenyl)benzoic acid Production Method

4-(4-Cyanophenyl)benzoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:5728-46-1)4-(4-Cyanophenyl)benzoic acid
Order Number:A831369
Stock Status:in Stock
Quantity:250mg/1g/2g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:22
Price ($):372.0/861.0/1649.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:5728-46-1)4-(4-Cyanophenyl)benzoic acid
A831369
Purity:99%/99%/99%
Quantity:250mg/1g/2g
Price ($):372.0/861.0/1649.0
Email